N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)naphthalene-2-sulfonamide

• IUPAC Name: N-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]naphthalene-2-sulfonamide
• InChI: InChI=1S/C23H22N2O2S/c26-28(27,23-12-11-19-7-1-3-9-21(19)17-23)24-14-5-6-15-25-16-13-20-8-2-4-10-22(20)18-25/h1-4,7-12,17,24H,13-16,18H2
• InChI Key: BCQJJFRZHZWNAY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CC#CCNS(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C23H22N2O2S
• Molecular Weight: 390.5 g/mol

Description

N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)naphthalene-2-sulfonamide, also known as DNDS, is a compound that has gained significant interest in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and characterization of sulfonamides, including those containing isoquinoline moieties, have been a significant focus. Macías et al. (2002) discussed the synthesis of sulfonamides by reacting 8-aminoquinoline with different sulfonyl chlorides, including naphthalene-2-sulfonyl chloride, to form sulfonamide compounds. These compounds, upon reaction with Ni(II) salts, form complexes with distinct spectroscopic and magnetic properties, showcasing their potential in creating materials with specific electronic characteristics (Macías et al., 2002).

Biological and Medicinal Chemistry Applications

Isoquinolinesulfonamide derivatives have been investigated for their biological activities, including as specific inhibitors of protein kinases, which play pivotal roles in various physiological processes and disease states. Hidaka et al. (2005) highlighted the importance of naphthalene and isoquinoline sulfonamide derivatives in elucidating the physiological functions of protein kinases and developing new medicines, emphasizing their clinical applications in Japan (Hidaka et al., 2005).

Optical and Material Science Applications

The creation of coordination compounds using sulfonamides and their application in optical materials has also been researched. The structural characterization of zinc complexes with sulfonamides containing 8-aminoquinoleine by Macías et al. (2003) sheds light on their potential uses in creating materials with specific optical properties (Macías et al., 2003).

Analytical Chemistry and Sensing Applications

The development of fluorescent chemosensors for metal ions using naphthalene-based sulfonamide compounds illustrates the compound's application in analytical chemistry. Mondal et al. (2015) developed a naphthalene-based sulfonamide Schiff base as a fluorescence turn-on probe for the selective detection of Al3+ ions, demonstrating its utility in environmental monitoring and intracellular imaging (Mondal et al., 2015).